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Compound of Interest

Compound Name: Zankiren

L Get Quote

Cat. No.: B1683623

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of investigational compounds like Zankiren is paramount. This document provides a
comprehensive guide to the necessary personal protective equipment (PPE), operational
procedures, and disposal plans to minimize risk and ensure a safe laboratory environment.

Chemical and Physical Properties of Zankiren

A thorough understanding of the physicochemical properties of Zankiren is the first step in safe
handling. The following table summarizes key quantitative data for this renin inhibitor.

Property Value Source

Molecular Formula C35H55N506S:2 [1112][3]

Molecular Weight 705.99 g/mol [21[31[4]

Monoisotopic Mass 705.3594 Da [4]

CAS Number 138742-43-5 [1][2]

AlogP 2.83 [4]

Polar Surface Area 152.17 A2 [4]

Acidic pKa 12.36 [4]

Basic pKa 6.24 [4]
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Personal Protective Equipment (PPE)

Due to the absence of a specific Material Safety Data Sheet (MSDS) for Zankiren, a
conservative approach based on general guidelines for handling potent, non-volatile, research-
grade pharmaceutical compounds is recommended. The following PPE is considered essential:

e Gloves: Chemical-resistant gloves (e.g., nitrile) should be worn at all times when handling
Zankiren or its solutions. Gloves should be inspected for integrity before use and changed
immediately if contaminated.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory
to protect the eyes from potential splashes.

o Lab Coat: A clean, buttoned lab coat, preferably made of a low-linting and chemical-resistant
material, must be worn to protect street clothes and skin from contamination.

o Respiratory Protection: While Zankiren is not expected to be highly volatile, a NIOSH-
approved respirator (e.g., N95) may be necessary if there is a risk of generating aerosols or
dusts, such as during weighing or preparing concentrated solutions. The need for respiratory
protection should be determined by a formal risk assessment.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational protocol is crucial for minimizing exposure and preventing
contamination.

e Preparation:

o

Designate a specific area for handling Zankiren, preferably within a chemical fume hood
or other ventilated enclosure.

o

Ensure all necessary PPE is readily available and in good condition.

[¢]

Assemble all required equipment and reagents before commencing work.

[¢]

Verify that an appropriate spill kit is accessible.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b1683623?utm_src=pdf-body
https://www.benchchem.com/product/b1683623?utm_src=pdf-body
https://www.benchchem.com/product/b1683623?utm_src=pdf-body
https://www.benchchem.com/product/b1683623?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1683623?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

e Handling:

o

Wear all required PPE before entering the designated handling area.

[¢]

When weighing the solid compound, perform the task in a ventilated balance enclosure to
contain any airborne patrticles.

[¢]

When preparing solutions, work within a chemical fume hood.

o

Use disposable equipment whenever possible to minimize cross-contamination.

[e]

Avoid skin contact with the compound and its solutions.
e Decontamination:

o After handling, wipe down all work surfaces with an appropriate decontaminating solution
(e.g., 70% ethanol), followed by a thorough cleaning with a laboratory detergent.

o Decontaminate all non-disposable equipment used in the procedure.

Disposal Plan

Proper disposal of Zankiren and associated waste is critical to protect the environment and
comply with regulations.[5][6]

o Waste Segregation: All waste contaminated with Zankiren, including unused compound,
solutions, contaminated PPE, and disposable labware, must be segregated as hazardous
pharmaceutical waste.

o Waste Collection:

o Solid waste (e.g., contaminated gloves, wipes, vials) should be collected in a clearly
labeled, sealed, and puncture-resistant container.

o Liquid waste (e.g., unused solutions) should be collected in a labeled, leak-proof, and
chemically compatible container.

» Disposal Procedure:
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o All Zankiren waste must be disposed of through a licensed hazardous waste disposal
contractor.[5]

o Do not dispose of Zankiren waste down the drain or in the regular trash.[7][8]

o Follow all local, state, and federal regulations for the disposal of pharmaceutical waste.[5]

[6]

Safety and Disposal Workflow

The following diagram illustrates the logical flow of operations for the safe handling and
disposal of Zankiren.

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of Zankiren.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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